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Compound of Interest

Compound Name: Acth (1-17)

Cat. No.: B15618000 Get Quote

Welcome to the technical support center for ACTH (1-17). This resource is designed for

researchers, scientists, and drug development professionals to provide clear guidance on the

handling, storage, and use of hygroscopic ACTH (1-17) powder. Here you will find

troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols,

and key data to ensure the integrity and successful application of ACTH (1-17) in your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is ACTH (1-17) and what are its primary characteristics?

A1: Adrenocorticotropic hormone (ACTH) (1-17) is a 17-amino acid peptide fragment of the full-

length ACTH. It is known to be a potent agonist of the melanocortin 1 receptor (MC1R).[1][2]

Due to its peptide nature, ACTH (1-17) powder is hygroscopic, meaning it readily absorbs

moisture from the atmosphere. This property requires specific handling procedures to maintain

its quality and ensure accurate weighing.[3][4][5]

Q2: How should I store lyophilized ACTH (1-17) powder?

A2: For maximum stability, lyophilized ACTH (1-17) powder should be stored in a tightly sealed

container at -20°C or lower, preferably in a desiccator to minimize moisture exposure.[3][4][6]

Under these conditions, the peptide can be stable for several years. Peptides containing amino

acids like Cysteine, Methionine, and Tryptophan, such as ACTH (1-17) which contains

Methionine, may have a shorter shelf life.[3][4]
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Q3: What is the best way to handle and weigh hygroscopic ACTH (1-17) powder?

A3: To handle hygroscopic ACTH (1-17) powder accurately and prevent moisture absorption,

follow these steps:

Allow the vial to warm to room temperature in a desiccator before opening. This prevents

condensation from forming on the cold powder.[3][4][6]

Work in a clean, dry environment with low humidity if possible.

Weigh the desired amount of powder quickly.[3][4]

Immediately and tightly reseal the vial after use.

For weighing, consider using an anti-static weigh boat or neutralizing static charges, as

electrostatic forces can interfere with accurate measurements of powders.[7]

Q4: How do I reconstitute ACTH (1-17) powder?

A4: ACTH (1-17) is soluble in sterile water.[8][9] For a stock solution, it is recommended to

reconstitute the peptide in sterile, distilled water to a concentration of 1-2 mg/mL.[8][9] If you

encounter solubility issues, sonication can be helpful.[3] For peptides that are difficult to

dissolve, using a small amount of an organic solvent like acetonitrile may be necessary.[6][9]

Q5: How should I store reconstituted ACTH (1-17) solutions?

A5: Peptide solutions are significantly less stable than the lyophilized powder. For short-term

storage (2-7 days), the reconstituted solution can be kept at 4°C.[10] For long-term storage, it

is crucial to aliquot the stock solution into single-use volumes and store them at -20°C or lower

to avoid repeated freeze-thaw cycles, which can degrade the peptide.[5][6][11] It is

recommended to use sterile buffers at a pH between 5 and 7 for storage.[6] The addition of a

carrier protein like 0.1% Bovine Serum Albumin (BSA) or Human Serum Albumin (HSA) can

also improve stability for long-term storage.[10]
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Problem Possible Cause(s) Recommended Solution(s)

Difficulty weighing the powder

accurately / Inconsistent

readings on the balance

1. The powder has absorbed

moisture from the air due to its

hygroscopic nature. 2. Static

electricity is affecting the

balance. 3. The balance is not

properly calibrated or is in a

drafty location.

1. Ensure the vial was brought

to room temperature in a

desiccator before opening.

Work quickly to minimize air

exposure.[4] 2. Use an anti-

static gun or brush to dissipate

static charges on the weighing

vessel and within the balance

chamber.[7] 3. Ensure the

balance is calibrated and

located on a stable surface

away from drafts, vibrations,

and direct sunlight.[12]

Powder appears clumpy or has

turned into a gel

The powder has absorbed a

significant amount of moisture.

While the peptide may still be

usable, the exact

concentration will be difficult to

determine. It is recommended

to use a fresh, properly stored

vial for quantitative

experiments. To prevent this,

always store the lyophilized

powder at -20°C in a

desiccator.[3][4]

Reconstituted peptide solution

is cloudy or contains

precipitates

1. The peptide has not fully

dissolved. 2. The concentration

is too high for the chosen

solvent. 3. The peptide has

aggregated.

1. Gently vortex or sonicate the

solution to aid dissolution.[3] 2.

Dilute the solution with more of

the recommended solvent. 3. If

aggregation is suspected, try

dissolving in a small amount of

a different solvent like

acetonitrile before adding the

aqueous buffer.[9]

Loss of peptide activity in

experiments

1. Improper storage of the

lyophilized powder or

1. Always store the lyophilized

powder at -20°C or lower and
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reconstituted solution. 2.

Repeated freeze-thaw cycles

of the stock solution. 3. The

peptide has degraded over

time.

reconstituted solutions in

aliquots at -20°C or -80°C.[6]

[11] 2. Prepare single-use

aliquots of the stock solution to

avoid multiple freeze-thaw

cycles.[5][6] 3. Use a fresh vial

of peptide or a newly prepared

stock solution.

Quantitative Data Summary
Parameter Value Reference(s)

Molecular Weight ~2093.5 g/mol [9]

Solubility in Water Up to 2 mg/mL [9]

Recommended Storage

(Lyophilized)
-20°C or lower [3][4][6]

Recommended Storage

(Reconstituted)

Short-term (days): 2-8°C Long-

term (months): -20°C or -80°C

in aliquots

[10][13]

MC1R Binding Affinity (Ki) ~0.21 nM [1]

Experimental Protocols & Visualizations
Experimental Workflow: Handling and Reconstitution of
ACTH (1-17)
This workflow outlines the critical steps for preparing ACTH (1-17) for experimental use.
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Storage

Preparation

Aliquoting & Storage

Experimental Use

Store lyophilized ACTH (1-17) at -20°C in a desiccator

Equilibrate vial to room temperature in a desiccator

Start

Quickly weigh the desired amount in a low-humidity environment

Reconstitute in sterile water (e.g., 1 mg/mL)

Gently vortex or sonicate to dissolve

Aliquot into single-use tubes

Store at 4°C for short-term use (2-7 days)

Option 1

Store at -20°C or -80°C for long-term use

Option 2

Dilute to final concentration for experiment
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Workflow for handling and reconstituting ACTH (1-17).
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Signaling Pathway of ACTH (1-17) at the MC1 Receptor
ACTH (1-17) is a potent agonist at the Melanocortin 1 Receptor (MC1R), a G-protein coupled

receptor. Its binding initiates a signaling cascade that leads to the production of cyclic AMP

(cAMP), a key second messenger.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15618000?utm_src=pdf-body
https://www.benchchem.com/product/b15618000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15618000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


ACTH (1-17)

MC1 Receptor
(GPCR)

Binds to

G-protein (Gs)

Activates

Adenylyl Cyclase

Activates

ATP

cAMP

Converted by

Protein Kinase A
(PKA)

Activates

CREB

Phosphorylates

Cellular Response
(e.g., Melanogenesis)

Leads to

Click to download full resolution via product page

ACTH (1-17) signaling cascade via the MC1 receptor.
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Detailed Protocol: In Vitro cAMP Production Assay
This protocol describes a method to quantify the production of cyclic AMP (cAMP) in cells

expressing the MC1 receptor in response to ACTH (1-17) stimulation.

1. Cell Culture and Seeding:

Culture cells expressing the human MC1 receptor (e.g., HEK293-MC1R) in appropriate

media.

Seed the cells into 96-well plates at a density that will result in a confluent monolayer on the

day of the assay. Incubate overnight.

2. Assay Procedure:

Prepare a stock solution of ACTH (1-17) in sterile water and serially dilute it to the desired

concentrations in a suitable assay buffer (e.g., Krebs-Ringer-HEPES buffer).

Wash the cell monolayer once with the assay buffer.

Add the various concentrations of ACTH (1-17) to the wells. Include a negative control

(buffer only) and a positive control (e.g., Forskolin, a direct activator of adenylyl cyclase).

Incubate the plate at 37°C for a specified time (e.g., 30 minutes).

Lyse the cells to release the intracellular cAMP.

Quantify the amount of cAMP in each well using a commercially available cAMP assay kit

(e.g., a competitive ELISA or a fluorescence-based assay).

3. Data Analysis:

Generate a standard curve using the standards provided in the cAMP assay kit.

Calculate the concentration of cAMP in each sample based on the standard curve.

Plot the cAMP concentration against the log of the ACTH (1-17) concentration to generate a

dose-response curve and determine the EC50 value.
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Workflow for an in vitro cAMP production assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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